Cas no 2163390-12-1 (tert-butyl 3-(3-ethoxyphenyl)piperazine-1-carboxylate)

• Product Name: tert-butyl 3-(3-ethoxyphenyl)piperazine-1-carboxylate
• CAS No: 2163390-12-1
• MF: C₁₇H₂₆N₂O₃
• MW: 306.399944782257
• CID: 6585521
• PubChem ID: 165831566
• Update Time: 2025-10-31

tert-butyl 3-(3-ethoxyphenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(3-ethoxyphenyl)piperazine-1-carboxylate
• EN300-1900611
• 2163390-12-1

• Inchi： 1S/C17H26N2O3/c1-5-21-14-8-6-7-13(11-14)15-12-19(10-9-18-15)16(20)22-17(2,3)4/h6-8,11,15,18H,5,9-10,12H2,1-4H3
• InChI Key： NTTJOIQYIPTWPW-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNC(C2C=CC=C(C=2)OCC)C1)=O

Computed Properties

• Exact Mass: 306.19434270g/mol
• Monoisotopic Mass: 306.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 50.8Ų

Additional information on tert-butyl 3-(3-ethoxyphenyl)piperazine-1-carboxylate

Introduction to Tert-butyl 3-(3-ethoxyphenyl)piperazine-1-carboxylate (CAS No. 2163390-12-1)

Ter-butyl 3-(3-ethoxyphenyl)piperazine-1-carboxylate, with the chemical identifier CAS No. 2163390-12-1, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the piperazine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a tert-butyl group and an ethoxyphenyl moiety, contribute to its unique chemical properties and biological interactions.

The tert-butyl group, a branched alkyl group with three methyl substituents, enhances the lipophilicity of the molecule, making it more soluble in lipids and potentially facilitating its absorption across biological membranes. This characteristic is particularly important in drug design, as it can influence the compound's pharmacokinetic profile, including bioavailability and distribution within the body. Additionally, the ethoxyphenyl ring introduces a hydrophobic region that can interact with specific targets in biological systems, such as enzymes or receptors.

The piperazine core is a well-known pharmacophore in medicinal chemistry, known for its ability to modulate various neurotransmitter systems. Piperazine derivatives have been extensively studied for their potential in treating conditions such as depression, anxiety, and Parkinson's disease. The carboxylate group at the 1-position of the piperazine ring further enhances the compound's solubility in water, improving its bioavailability and reducing potential toxicity issues associated with poorly soluble drugs.

Recent research has highlighted the importance of optimizing molecular structure to improve drug efficacy and reduce side effects. In this context, Ter-butyl 3-(3-ethoxyphenyl)piperazine-1-carboxylate has been investigated for its potential as a lead compound in the development of novel therapeutic agents. Studies have shown that modifications to the piperazine scaffold can significantly alter its pharmacological properties, making it a valuable starting point for further derivatization and optimization.

One of the most promising applications of this compound is in the treatment of neurological disorders. The interaction between Ter-butyl 3-(3-ethoxyphenyl)piperazine-1-carboxylate and neurotransmitter receptors has been extensively studied in preclinical models. These studies have revealed that the compound can modulate the activity of several key neurotransmitter systems, including serotonin and dopamine pathways. This makes it a potential candidate for treating conditions such as depression, anxiety disorders, and neurodegenerative diseases.

In addition to its neurological applications, Ter-butyl 3-(3-ethoxyphenyl)piperazine-1-carboxylate has also shown promise in other therapeutic areas. For instance, it has been investigated for its potential anti-inflammatory properties. In preclinical studies, this compound has demonstrated ability to inhibit key inflammatory pathways, suggesting its utility in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of Ter-butyl 3-(3-ethoxyphenyl)piperazine-1-carboxylate involves several key steps that highlight its complexity as a molecular entity. The process typically begins with the preparation of 3-(3-ethoxyphenyl)piperazine, which is then reacted with tert-butanol under acidic conditions to form the desired carboxylate derivative. This synthetic route requires careful control of reaction conditions to ensure high yield and purity of the final product.

The quality control of Ter-butyl 3-(3-ethoxyphenyl)piperazine-1-carboxylate is critical to ensure its suitability for pharmaceutical applications. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are commonly used to verify the identity and purity of the compound. These methods provide detailed information about the molecular structure and chemical composition, ensuring that the final product meets stringent quality standards.

The pharmacokinetic properties of Ter-butyl 3-(3-ethoxyphenyl)piperazine-1-carboxylate are another area of interest in drug development. Studies have shown that this compound exhibits moderate oral bioavailability and prolonged half-life in animal models. These characteristics make it a promising candidate for once-daily dosing regimens, improving patient compliance and convenience.

In conclusion, Ter-butyl 3-(3-ethoxyphenyl)piperazine-1-carboxylate (CAS No. 2163390-12-1) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive candidate for further optimization and investigation in various therapeutic areas. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of novel therapeutic agents.